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Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B15569262

Essential Safety and Handling of 15(S)-
Latanoprost

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
15(S)-Latanoprost, a prostaglandin F2a analogue. Adherence to these procedures is essential
for ensuring personnel safety and minimizing environmental exposure. The following
information outlines the necessary personal protective equipment (PPE), step-by-step
operational procedures, and proper disposal methods.

Hazard Identification

15(S)-Latanoprost is a derivative of Latanoprost and should be handled with caution.[1]
Although some safety data sheets may not classify the pure substance as hazardous, solutions
containing Latanoprost or its isomers can present several risks. It is suspected of damaging
fertility or the unborn child and causes serious eye irritation.[2][3] In solution with flammable
solvents like methyl acetate, it is considered a highly flammable liquid and vapor.[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 15(S)-Latanoprost to prevent skin
and eye contact, inhalation, and ingestion. The required PPE is summarized in the table below.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Two pairs of powder-free nitrile
or neoprene gloves are
recommended. Change gloves
regularly or immediately if
contaminated, torn, or

punctured.

Eye and Face Protection

Safety goggles or face shield

Wear appropriate protective
eyeglasses or chemical safety
goggles. A face shield may be
necessary if there is a risk of

splashes.

Body Protection

Laboratory coat or gown

A disposable, low-permeability
gown with long sleeves and
tight-fitting cuffs is required.

Respiratory Protection

NIOSH-approved respirator

A respirator (e.g., N95 or
higher) should be used when
handling the powder outside of
a chemical fume hood or if
there is a risk of aerosol

generation.

Head and Foot Protection

Head/hair and shoe covers

Disposable head, hair, and
shoe covers are recommended

to prevent contamination.

Operational Plan: Step-by-Step Handling Procedure

The following workflow ensures the safe handling of 15(S)-Latanoprost from receipt to

disposal.
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Workflow for Handling 15(S)-Latanoprost

Preparation

Inspect Container

Don Appropriate PPE

Prepare Work Area

Weighing (in fume hood)

Dissolving

Use and Transfer

Post-Handling

Decontaminate Work Area

Y

Securely Cap Containers

Disﬁosal

Segregate Waste

Label Hazardous Waste

Store for Pickup

Click to download full resolution via product page

Safe handling workflow for 15(S)-Latanoprost.
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Preparation

Inspect Container: Upon receipt, carefully inspect the container for any signs of damage or
leakage.

Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

Prepare Work Area: Ensure a clean and uncluttered workspace. Verify that a chemical spill
kit and an emergency eyewash station are readily accessible. All handling of 15(S)-
Latanoprost, especially as a solid, should be conducted in a chemical fume hood or other
ventilated enclosure.

. Handling

Weighing: If handling the solid form, weigh the required amount within a chemical fume
hood. Use anti-static measures to prevent the dispersal of powder.

Dissolving: When preparing a solution, add the solvent to the weighed compound slowly to
prevent splashing.

Use and Transfer: Utilize calibrated equipment for all transfers to minimize waste and the
potential for aerosol generation. Avoid touching the tip of the dispensing container to any
surface to prevent cross-contamination.

. Post-Handling

Decontaminate Work Area: After use, thoroughly decontaminate the work surface.

Secure Containers: Securely cap all containers of 15(S)-Latanoprost.

Disposal Plan

Proper disposal of 15(S)-Latanoprost and any contaminated materials is crucial to prevent

environmental release and ensure regulatory compliance.

Waste Segregation: Do not mix 15(S)-Latanoprost waste with non-hazardous waste. All
contaminated materials must be segregated into appropriately labeled, sealed containers.
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Solid Waste: Dispose of all disposable items that have come into contact with 15(S)-
Latanoprost, such as gloves, pipette tips, and absorbent paper, in a designated hazardous
waste bag.

Liguid Waste: Collect all aqueous and solvent-based solutions containing 15(S)-Latanoprost
in a designated, sealed, and properly labeled hazardous waste container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste.

Labeling and Storage: Affix a hazardous waste label to all waste containers, clearly
identifying the contents as "Hazardous Waste" and "15(S)-Latanoprost”. Keep containers
sealed when not in use and store them in a designated, secure area awaiting collection by a
licensed environmental waste management contractor.

Emergency Procedures

Spills: In the event of a spill, evacuate non-essential personnel from the area. Wearing
appropriate PPE, contain the spill using an inert absorbent material like vermiculite or sand.
Collect the absorbent material and any contaminated debris into a sealed, labeled container
for proper disposal. Clean the spill area thoroughly.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek medical attention if irritation develops.

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth and call a physician or poison control
center immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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